2-Butyl-3-oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile

• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol
• IUPAC Name: 2-butyl-3-oxo-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• InChI: InChI=1S/C14H18N2O/c1-2-3-8-16-10-11-6-4-5-7-12(11)13(9-15)14(16)17/h10H,2-8H2,1H3
• InChI Key: PVMTXJRXACRICX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=C2CCCCC2=C(C1=O)C#N

Description

2-Butyl-3-oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile is a useful research compound. Its molecular formula is C14H18N2O and its molecular weight is 230.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Butyl-3,8-dioxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile (7-011) (100 mg, 0.41 mmol) was dissolved in THF (7 mL) and to the reaction mixture were added boron trifluoride diethyl ether complex (0.21 mL, 1.64 mmol) and sodium cyanoborohydried (90 mg, 1.44 mmol), and the reaction mixture was stirred at room temperature for 30 min. To the reaction mixture was added an saturated aqueous solution of sodium hydrogencarbaonate (30 mL) and the reaction mixture was extracted with ethyl acetate (60 mL), washed with brine (30 mL), dried over anhydrous magnesium sulfate, and evaporated under reduced pressure. The obtained residue was subjected to silica gel column chromatography (toluene/ethyl acetate) to give 2-butyl-3-oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile (7-012) (70 mg, 75%) as a white solid.